Cas no 138770-98-6 ([1,1'-Biphenyl]-2,4'-dicarboxaldehyde)

• Product Name: [1,1'-Biphenyl]-2,4'-dicarboxaldehyde
• CAS No: 138770-98-6
• MF: C₁₄H₁₀O₂
• MW: 210.228003978729
• CID: 5251596
• Update Time: 2025-05-24

[1,1'-Biphenyl]-2,4'-dicarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,4'-dicarboxaldehyde

• Inchi： 1S/C14H10O2/c15-9-11-5-7-12(8-6-11)14-4-2-1-3-13(14)10-16/h1-10H
• InChI Key： WDKKYBQFXVYQOE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C=O)C=C2)=CC=CC=C1C=O

Additional information on [1,1'-Biphenyl]-2,4'-dicarboxaldehyde

[1,1'-Biphenyl]-2,4'-dicarboxaldehyde: A Comprehensive Overview

[1,1'-Biphenyl]-2,4'-dicarboxaldehyde (CAS No. 138770-98-6) is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound consists of two benzene rings connected by a single bond (biphenyl system), with two aldehyde groups (-CHO) attached at the 2 and 4' positions. The biphenyl system is a fundamental structural motif in organic chemistry, and the presence of aldehyde groups introduces additional functional diversity to the molecule.

[1,1'-Biphenyl]-2,4'-dicarboxaldehyde has been extensively studied for its potential applications in organic synthesis, material science, and drug discovery. Recent research has highlighted its role as a building block in the construction of complex molecular architectures. For instance, the compound has been used as a precursor in the synthesis of biaryl compounds, which are widely employed in pharmaceuticals and agrochemicals due to their unique electronic and steric properties.

One of the most promising applications of [1,1'-Biphenyl]-2,4'-dicarboxaldehyde lies in its ability to participate in cross-coupling reactions. These reactions are pivotal in modern organic synthesis and have been instrumental in the development of advanced materials. For example, the use of this compound in Suzuki-Miyaura coupling reactions has enabled the creation of novel materials with tailored electronic properties. Such materials are being explored for their potential use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In addition to its role in material science, [1,1'-Biphenyl]-2,4'-dicarboxaldehyde has also found applications in medicinal chemistry. The compound's biphenyl core is a common structural element in many bioactive molecules. Recent studies have demonstrated that derivatives of this compound exhibit potent biological activities, including anti-inflammatory and anticancer properties. For instance, researchers have reported that certain derivatives can selectively inhibit specific enzymes involved in inflammatory pathways, making them promising candidates for drug development.

The synthesis of [1,1'-Biphenyl]-2,4'-dicarboxaldehyde involves multiple steps and requires precise control over reaction conditions to ensure high yields and purity. Traditional methods often rely on Friedel-Crafts acylation followed by oxidation to introduce the aldehyde groups. However, recent advancements have introduced more efficient synthetic routes that utilize transition metal catalysts or microwave-assisted techniques. These innovations have significantly improved the scalability and sustainability of the synthesis process.

From an environmental perspective, [1,1'-Biphenyl]-2,4'-dicarboxaldehyde has been studied for its biodegradability and eco-friendly properties. Research indicates that under certain conditions, the compound can undergo microbial degradation without releasing toxic byproducts. This makes it a more sustainable choice compared to some traditional organic compounds used in industrial applications.

In conclusion, [1,1'-Biphenyl]-2',4-dicarboxaldehyde is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working on cutting-edge projects in organic synthesis, material science, and medicinal chemistry. As ongoing research continues to uncover new properties and applications of this compound, [1', 2-dicarboxaldehyde] is poised to play an even more significant role in shaping future advancements across these fields.